Cas no 33935-69-2 (2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI))
33935-69-2 structure
Product Name:2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
CAS No:33935-69-2
MF:C10H13N5O
MW:221.235662221909
CID:294530
PubChem ID:90471613
Update Time:2025-04-19
2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
- ZEATIN-8-14C
- 33935-69-2
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- Inchi: 1S/C10H13N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+/i5+2
- InChI Key: UZKQTCBAMSWPJD-IFPNWWLTSA-N
- SMILES: OC/C(/C)=C/CNC1=C2C(=NC=N1)N=[14CH]N2
Computed Properties
- Exact Mass: 221.11525204g/mol
- Monoisotopic Mass: 221.11525204g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.7Ų
2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36
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Hazardous Material Identification:
- Storage Condition:−20°C
2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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